Cas no 672310-12-2 (1-N-Fmoc-3-Pyrrolidinone)

• Product Name: 1-N-Fmoc-3-Pyrrolidinone
• CAS No: 672310-12-2
• Molecular Formula: C₁₉H₁₇NO₃
• Molecular Weight: 307.34318
• MDL: MFCD01861826
• CID: 502064
• PubChem ID: 2759205

1-N-Fmoc-3-Pyrrolidinone Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl 3-oxopyrrolidine-1-carboxylate
• 1-N-FMOC-3-PYRROLIDINONE
• 1-Pyrrolidinecarboxylicacid, 3-oxo-, 9H-fluoren-9-ylmethyl ester
• 3-Oxo-pyrrolidine-1-carboxylic acid 9H-fluoren-9-ylmethyl ester
• AC1MBZVP
• N-Fmoc-3-pyrrolidinone
• N-FMOC-3-PYRROLIDONE
• PubChem13919
• A13340
• 9H-fluoren-9-ylmethyl 3-oxopyrrolidine-1-carboxylate
• A835671
• (9H-Fluoren-9-yl)methyl3-oxopyrrolidine-1-carboxylate
• MFCD01861826
• 1-N-Fmoc-3-pyrrolidinone, AldrichCPR
• AKOS015961916
• XBB31012
• AS-37427
• CS-0171443
• 672310-12-2
• DTXSID90374681

• MDL： MFCD01861826
• InChIKey： YCJGQBRHXIBEAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H17NO3/c21-13-9-10-20(11-13)19(22)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-12H2
• SMILES： C1=CC=C2C(=C1)C3=CC=CC=C3C2COC(=O)N4CCC(=O)C4

Computed Properties

• Exact Mass: 307.12091
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 307.121
• Heavy Atom Count: 23
• Complexity: 455
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6A^2

Experimental Properties

• PSA: 46.61
• Refractive Index: 1.631
• Boiling Point: 496°C at 760 mmHg
• Flash Point: 253.8°C
• Color/Form: White to Yellow Solid
• Density: 1.29